1-(1,2-dimethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethanol

• Molecular Formula: C7H9F3N2O
• Molecular Weight: 194.15 g/mol
• IUPAC Name: 1-(2,3-dimethylimidazol-4-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C7H9F3N2O/c1-4-11-3-5(12(4)2)6(13)7(8,9)10/h3,6,13H,1-2H3
• InChI Key: RIRUIKTVEOSTJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1C)C(C(F)(F)F)O

Description

1-(1,2-dimethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethanol is a useful research compound. Its molecular formula is C7H9F3N2O and its molecular weight is 194.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Reference Example 8-2, by use of 1,2-dimethyl-1H-imidazole-5-carbaldehyde (125 mg, 1.01 mmol) dissolved in N,N-dimethylformamide (2.5 mL), potassium carbonate (28 mg, 0.20 mmol) and (trifluoromethyl)trimethylsilane (0.358 mL, 2.42 mmol), the mixture was stirred and reacted at a temperature of room temperature to 50° C. for 2.8 hours. Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1) was performed to give 1-(1,2-dimethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethanol (Compound DZ) (115 mg, yield: 59%).